Cas no 882489-65-8 (1-cyclopropylcyclopropanamine)

• Product Name: 1-cyclopropylcyclopropanamine
• CAS No: 882489-65-8
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD10686557
• CID: 1076164
• PubChem ID: 28064676
• Update Time: 2025-10-31

1-cyclopropylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bi(cyclopropyl)-1-amine hydrochloride
• 1-cyclopropylcyclopropan-1-amine
• 1-cyclopropylcyclopropanamine
• 1,1'-Bi(cyclopropyl)-1-amine x1hcl
• CS-0088517
• 1,1'-BI(CYCLOPROPYL)-1-AMINE
• EN300-93846
• MFCD10686557
• 882489-65-8
• [1,1'-Bi(cyclopropan)]-1-amine
• [1,1'-Bi(cyclopropane)]-1-amine
• DTXSID20650965
• AKOS011972288
• 1,1-BI(CYCLOPROPYL)-1-AMINE
• DB-363040

• MDL： MFCD10686557
• Inchi： 1S/C6H11N/c7-6(3-4-6)5-1-2-5/h5H,1-4,7H2
• InChI Key： RTSBJFZXDBBUSI-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1CC1

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.128
• Boiling Point: 136.1°C at 760 mmHg
• Flash Point: 34.7°C
• Refractive Index: 1.592
• PSA: 26.02000
• LogP: 1.58800

1-cyclopropylcyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-cyclopropylcyclopropanamine

Comprehensive Overview of 1-Cyclopropylcyclopropanamine (CAS No. 882489-65-8): Properties, Applications, and Research Insights

1-Cyclopropylcyclopropanamine (CAS No. 882489-65-8) is a specialized organic compound featuring a unique bicyclic structure combining two cyclopropyl rings with an amine functional group. This molecular architecture grants it distinct chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's cyclopropylamine moiety is particularly noteworthy, as it often enhances bioavailability and metabolic stability in drug design. Researchers are increasingly exploring its potential in small molecule therapeutics, especially in targeting GPCRs (G-protein-coupled receptors) and enzymes involved in neurological disorders.

In recent years, the demand for cyclopropane derivatives like 1-cyclopropylcyclopropanamine has surged due to their role in developing novel antiviral agents and central nervous system (CNS) drugs. The COVID-19 pandemic accelerated interest in such compounds for their potential to modulate viral entry mechanisms. Additionally, the compound's rigid structure aligns with current trends in fragment-based drug discovery (FBDD), where small, stable fragments are used to build lead compounds. Its low molecular weight (approximately 111.18 g/mol) and high sp3 character make it attractive for improving drug-likeness in medicinal chemistry.

The synthesis of 1-cyclopropylcyclopropanamine typically involves ring-closing metathesis or cyclopropanation strategies, with recent advancements focusing on catalytic asymmetric synthesis to access enantiopure forms. This addresses the growing need for chiral building blocks in pharmaceutical manufacturing. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, while computational studies (e.g., molecular docking) predict its interactions with biological targets. These features position it as a promising candidate for AI-driven drug discovery platforms, where researchers leverage machine learning to optimize scaffold properties.

From an industrial perspective, 882489-65-8 is gaining traction in green chemistry applications. Its synthesis can be adapted to minimize waste using flow chemistry techniques, aligning with the pharmaceutical industry's push toward sustainable manufacturing. Furthermore, its stability under physiological conditions makes it suitable for prodrug development, a hot topic in precision medicine. Recent patents highlight its utility in neuroprotective agents, with particular interest in modulating NMDA receptors for neurodegenerative diseases like Alzheimer's.

Safety and handling of 1-cyclopropylcyclopropanamine require standard laboratory precautions, though its low toxicity profile (as per preliminary studies) supports broader research applications. Storage recommendations typically suggest inert atmospheres to preserve its amine functionality. As regulatory agencies emphasize REACH compliance, manufacturers are documenting its environmental fate and biodegradability data, which are crucial for ESG (Environmental, Social, and Governance) reporting in the chemical sector.

Future directions for CAS No. 882489-65-8 include exploring its role in bioorthogonal chemistry for labeling applications and as a ligand in transition-metal catalysis. With the rise of proteolysis-targeting chimeras (PROTACs), its bifunctional nature could enable new targeted protein degradation strategies. The compound's versatility ensures its relevance in answering modern challenges, from antibiotic resistance to age-related diseases, making it a compelling subject for interdisciplinary research.